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Compound of Interest

Compound Name: SR 16832

Cat. No.: B15544205

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety, handling, and disposal procedures for SR 16832, a dual-
site covalent antagonist of peroxisome proliferator-activated receptor y (PPARYy). Adherence to
these protocols is crucial for ensuring personnel safety and environmental protection.

Immediate Safety and Hazard Information

SR 16832 (2-chloro-N-(6-methoxy-4-quinolinyl)-5-nitro-benzamide) should be treated as a
hazardous substance.[1] Key hazards associated with this compound include:

e Acute Oral Toxicity: Harmful if swallowed.[1]
» Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1]

Precautionary Measures:

Avoid ingestion, inhalation, and contact with skin and eyes.[1]

Thoroughly wash hands and any exposed skin after handling.[1]

Do not eat, drink, or smoke in areas where this compound is handled.

Use in a well-ventilated area, preferably with local exhaust ventilation.
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e Prevent release into the environment and collect any spillage.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling SR 16832:

PPE Category Specification

Eye Protection Safety goggles with side-shields

Hand Protection Protective gloves (e.g., nitrile)

Skin and Body Protection Impervious clothing, such as a laboratory coat

_ _ A suitable respirator should be used if dust or
Respiratory Protection
aerosols are generated

Data sourced from DC Chemicals Safety Data Sheet.

Step-by-Step Disposal Procedures

Proper disposal of SR 16832 and its contaminated materials is critical to prevent environmental
contamination and ensure regulatory compliance.

o Waste Classification: All unused SR 16832 and any materials contaminated with it (e.g.,
pipette tips, absorbent paper) must be classified and handled as hazardous chemical waste.

e Containerization:

o Collect all waste SR 16832, whether in solid or solution form, and any contaminated
materials in a designated, compatible, and securely sealed waste container.

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "SR 16832".

e Regulatory Compliance: Adhere to all local, state, and federal regulations for the disposal of
hazardous waste. Do not dispose of SR 16832 down the drain or in regular trash.

Accidental Release and Spill Management
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In the event of a spill or accidental release of SR 16832, follow these steps:

Ensure Safety: Immediately put on the full personal protective equipment detailed in the
table above.

e Avoid Inhalation: Do not breathe any vapors, mist, dust, or gas from the spilled material.

o Containment: Use an inert absorbent material, such as diatomite or a universal binder, to
contain the spill.

o Decontamination: After the spill has been contained and collected, decontaminate the
affected surface and any equipment by scrubbing with alcohol.

Mechanism of Action and Signaling Pathway

SR 16832 is a potent and selective dual-site covalent inhibitor of Peroxisome Proliferator-
Activated Receptor Gamma (PPARY). PPARYy is a ligand-activated transcription factor that
plays a key role in adipogenesis, lipid metabolism, and insulin sensitivity.

Upon activation by an agonist, PPARy forms a heterodimer with the Retinoid X Receptor
(RXR). This complex then binds to Peroxisome Proliferator Response Elements (PPRES) on
the DNA, leading to the recruitment of coactivators and the initiation of target gene
transcription.

SR 16832 disrupts this signaling cascade through a dual inhibitory mechanism:

¢ Orthosteric Inhibition: It covalently modifies Cysteine 285 in the orthosteric binding pocket of
PPARYy.

 Allosteric Inhibition: Its structure extends towards an alternate allosteric site, further inhibiting
the receptor's function.
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Caption: Inhibition of PPARY signaling by SR 16832.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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